Cas no 1361475-15-1 (3-Fluoro-4-hydroxy-5-(2,3,5-trichlorophenyl)pyridine)
3-Fluoro-4-hydroxy-5-(2,3,5-trichlorophenyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Fluoro-4-hydroxy-5-(2,3,5-trichlorophenyl)pyridine
-
- Inchi: 1S/C11H5Cl3FNO/c12-5-1-6(10(14)8(13)2-5)7-3-16-4-9(15)11(7)17/h1-4H,(H,16,17)
- InChI Key: AMWDHBUXJCNTDO-UHFFFAOYSA-N
- SMILES: ClC1C(=CC(=CC=1C1=CNC=C(C1=O)F)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 396
- XLogP3: 4
- Topological Polar Surface Area: 29.1
3-Fluoro-4-hydroxy-5-(2,3,5-trichlorophenyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024002382-250mg |
3-Fluoro-4-hydroxy-5-(2,3,5-trichlorophenyl)pyridine |
1361475-15-1 | 97% | 250mg |
727.60 USD | 2021-05-31 | |
| Alichem | A024002382-500mg |
3-Fluoro-4-hydroxy-5-(2,3,5-trichlorophenyl)pyridine |
1361475-15-1 | 97% | 500mg |
950.60 USD | 2021-05-31 | |
| Alichem | A024002382-1g |
3-Fluoro-4-hydroxy-5-(2,3,5-trichlorophenyl)pyridine |
1361475-15-1 | 97% | 1g |
1,646.40 USD | 2021-05-31 |
3-Fluoro-4-hydroxy-5-(2,3,5-trichlorophenyl)pyridine Related Literature
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on 3-Fluoro-4-hydroxy-5-(2,3,5-trichlorophenyl)pyridine
3-Fluoro-4-hydroxy-5-(2,3,5-trichlorophenyl)pyridine (CAS 1361475-15-1): A Comprehensive Overview
3-Fluoro-4-hydroxy-5-(2,3,5-trichlorophenyl)pyridine (CAS 1361475-15-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated pyridine derivative features a unique combination of halogen atoms and hydroxyl groups, making it a valuable building block for drug discovery and material science applications.
The molecular structure of 3-Fluoro-4-hydroxy-5-(2,3,5-trichlorophenyl)pyridine contains three distinct functional elements: a pyridine core, a trichlorophenyl group, and strategically placed fluoro and hydroxyl substituents. This arrangement creates a polar yet lipophilic molecule with interesting electronic properties, which researchers are exploring for various biological applications.
Recent studies highlight the compound's potential as a kinase inhibitor scaffold, particularly in oncology research. The fluoropyridine moiety enhances metabolic stability compared to non-fluorinated analogs, while the hydroxy group provides a handle for further chemical modifications. These properties make CAS 1361475-15-1 particularly valuable in medicinal chemistry optimization programs.
In agrochemical applications, derivatives of 3-Fluoro-4-hydroxy-5-(2,3,5-trichlorophenyl)pyridine have shown promise as plant protection agents. The combination of fluorine and chlorine atoms contributes to improved pest resistance profiles, addressing growing concerns about sustainable crop protection solutions. Researchers are particularly interested in its potential for developing next-generation fungicides with lower environmental impact.
The synthesis of 3-Fluoro-4-hydroxy-5-(2,3,5-trichlorophenyl)pyridine typically involves multi-step organic transformations. Key challenges include controlling the regioselectivity of halogenation reactions and preserving the sensitive hydroxy group during synthesis. Advanced purification techniques such as preparative HPLC are often required to obtain material of sufficient purity for research applications.
From a commercial perspective, CAS 1361475-15-1 remains a niche but growing segment in the fine chemicals market. The compound's complexity contributes to its relatively high price point compared to simpler pyridine derivatives. However, increasing demand from pharmaceutical researchers and specialty chemical manufacturers is driving expanded production capabilities among leading suppliers.
Analytical characterization of 3-Fluoro-4-hydroxy-5-(2,3,5-trichlorophenyl)pyridine typically involves a combination of NMR spectroscopy, mass spectrometry, and HPLC analysis. The distinctive 19F NMR signal provides a convenient marker for reaction monitoring, while the UV-active pyridine ring facilitates chromatographic detection.
Storage and handling recommendations for CAS 1361475-15-1 emphasize protection from moisture and light, with optimal stability achieved under inert atmosphere conditions at low temperatures. The compound's crystalline form generally offers better long-term stability compared to solutions or amorphous material.
Recent patent literature reveals growing interest in 3-Fluoro-4-hydroxy-5-(2,3,5-trichlorophenyl)pyridine derivatives for various therapeutic areas, particularly in central nervous system disorders and inflammatory conditions. The compound's ability to cross biological membranes while maintaining target specificity makes it particularly attractive for CNS drug development.
Environmental fate studies of related compounds suggest that the trichlorophenyl group may influence biodegradation pathways. Researchers are actively investigating structural modifications to optimize both biological activity and environmental profile, reflecting the growing emphasis on green chemistry principles in molecular design.
Quality control specifications for CAS 1361475-15-1 typically require ≥95% purity by HPLC, with strict limits on residual solvents and heavy metals. These standards are particularly important for pharmaceutical applications where impurity profiles can significantly impact biological testing results.
The global market for fluorinated pyridine compounds like 3-Fluoro-4-hydroxy-5-(2,3,5-trichlorophenyl)pyridine is projected to grow steadily, driven by increasing R&D investment in fluorine-containing pharmaceuticals. This trend aligns with the broader expansion of organofluorine chemistry in life sciences applications.
From a regulatory perspective, CAS 1361475-15-1 is not currently listed on major controlled substance inventories. However, researchers should consult local regulations regarding halogenated compounds and ensure proper documentation for international shipments of this material.
Future research directions for 3-Fluoro-4-hydroxy-5-(2,3,5-trichlorophenyl)pyridine may explore its potential in metal-organic frameworks (MOFs) or as a ligand in catalytic systems. The compound's multiple coordination sites offer intriguing possibilities for materials science applications beyond its current biological uses.
For researchers sourcing CAS 1361475-15-1, it's recommended to verify supplier credentials and request comprehensive analytical data. The compound's specialized nature means that quality can vary significantly between vendors, impacting experimental reproducibility.
1361475-15-1 (3-Fluoro-4-hydroxy-5-(2,3,5-trichlorophenyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)